Cas no 864753-39-9 (propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate)

• Product Name: propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate
• CAS No: 864753-39-9
• MF: C₂₂H₂₂O₇
• MW: 398.405887126923
• CID: 5421116
• Update Time: 2025-05-23

propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-[3-(2,4-dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetate
• Acetic acid, 2-[[3-(2,4-dimethoxyphenyl)-2-oxo-2H-1-benzopyran-7-yl]oxy]-, 1-methylethyl ester
• propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate

• Inchi： 1S/C22H22O7/c1-13(2)28-21(23)12-27-16-6-5-14-9-18(22(24)29-19(14)11-16)17-8-7-15(25-3)10-20(17)26-4/h5-11,13H,12H2,1-4H3
• InChI Key： UNHOPAWWLFKVHN-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)COC1=CC=C2C(=C1)OC(=O)C(C1=CC=C(OC)C=C1OC)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate

Propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate (CAS No. 864753-39-9): A Comprehensive Overview

Propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate, identified by its CAS number 864753-39-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its propan-2-yl side chain and the presence of multiple functional groups, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The synthesis and characterization of Propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate involve sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. The chromen core, characterized by its benzopyran structure, is a key component that imparts specific electronic and steric properties to the molecule. The presence of 2,4-dimethoxyphenyl group enhances the lipophilicity and potential bioavailability of the compound, making it a promising candidate for drug development.

In recent years, there has been a growing interest in chromen derivatives due to their reported activities as antioxidants, anti-inflammatory agents, and antimicrobial compounds. The< strong> 2H-chromen-7-yloxy moiety in this compound is particularly noteworthy, as it has been shown to interact with biological targets in ways that could lead to novel therapeutic effects. Current research is focused on understanding the mechanisms by which these chromen-based compounds exert their biological activities, with an emphasis on identifying potential applications in treating various diseases.

The< strong> propan-2-yl acetate side chain in the molecule adds another layer of complexity, influencing both the solubility and reactivity of the compound. This feature is particularly important in pharmaceutical applications, where solubility and metabolic stability are critical factors. Studies have demonstrated that modifications in this region can significantly alter the pharmacokinetic properties of chromen derivatives, making it essential to optimize these structural elements for desired therapeutic outcomes.

The latest advancements in computational chemistry have enabled researchers to predict the biological activity of Propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate with high accuracy. Molecular modeling techniques have been employed to simulate interactions between this compound and various biological targets, providing insights into its potential mechanisms of action. These computational studies have complemented experimental efforts, leading to a more comprehensive understanding of its pharmacological properties.

In clinical settings, the development of new drugs often relies on the identification of lead compounds that exhibit promising biological activity. Propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate has emerged as a potential lead compound due to its unique structural features and reported biological activities. Preclinical studies have shown that it demonstrates efficacy in models of inflammation and oxidative stress, suggesting its potential as a therapeutic agent. Further research is ongoing to evaluate its safety profile and optimal dosing regimens for clinical use.

The role of natural products in drug discovery has also been highlighted in recent studies involving chromen derivatives. Many natural compounds share structural similarities with synthetic molecules like Propan-2-yl 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetate, providing valuable insights into their bioactivity and mechanism of action. By leveraging natural product scaffolds, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

The chemical synthesis of chromen derivatives remains a challenging yet rewarding area of research. Advanced synthetic methodologies have been developed to streamline the production of these complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of the chromen core structure. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize environmental impact while maintaining high yields and purity.

The pharmacological properties of< strong > Propan - - yl - - { - - 3 - - ( - - - -- dimethoxyphenyl ) - - -- oxo -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- H --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- === === === === === === === === === === === === === === === === === === === = == == == == == == == == == == == = = = = = = = = = = = = = = =--- yloxy }--- acetate have been extensively studied in vitro using various cell lines and biochemical assays. These studies have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, it has been shown to suppress the activity of cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation.

Beyond its anti-inflammatory properties,< strong > Propan - - yl - - { - - 3 - - ( --- dimethoxyphenyl )--- oxo--- H--- chromen--- yloxy }-- acetate has also demonstrated antioxidant activity in cellular models. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various diseases such as neurodegenerative disorders and cardiovascular conditions. The compound's ability to scavenge ROS suggests its potential role in protecting against oxidative damage.

The development of new pharmaceuticals often involves optimizing existing molecular structures to enhance their pharmacological profiles. In the case of< strong > Propan-- yl--{--3--(----dimethoxyphenyl)--{-}-oxo----{-}-chromen----{-}-yloxy}--acetate , modifications can be made to fine-tune its interactions with biological targets while maintaining or improving its overall efficacy. For example, altering the substitution pattern on the chromen ring or introducing additional functional groups can influence its binding affinity and metabolic stability.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification and optimization of lead compounds like< strong > Propan-- yl--{--3--(----dimethoxyphenyl)--{-}-oxo----{-}-chromen----{-}-yloxy}--acetate . AI algorithms can analyze vast datasets containing structural information and biological activity data to predict promising candidates for further investigation. This approach has significantly reduced the time and resources required for drug development pipelines.

In conclusion,< strong > Propan-- yl--{--3--(----dimethoxyphenyl)--{-}-oxo----{-}-chromen----{-}-yloxy}--acetate (CAS No.< strong >864753---39---9) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and reported biological activities make it an attractive candidate for further research aimed at developing novel therapeutics for various diseases.< strong > Propan-- yl ,< strong > 3-(---dimethoxyphenyl),< strong > ---oxo---,< strong > H-chromen---7-yloxy},and> acetate